2-[(5-Chloro-thiophene-2-carbonyl)-amino]-propionic acid

• Molecular Formula: C8H8ClNO3S
• Molecular Weight: 233.67 g/mol
• IUPAC Name: 2-[(5-chlorothiophene-2-carbonyl)amino]propanoic acid
• InChI: InChI=1S/C8H8ClNO3S/c1-4(8(12)13)10-7(11)5-2-3-6(9)14-5/h2-4H,1H3,(H,10,11)(H,12,13)
• InChI Key: OJZALFULBMCAII-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)O)NC(=O)C1=CC=C(S1)Cl

Description

2-[(5-Chloro-thiophene-2-carbonyl)-amino]-propionic acid is a useful research compound. Its molecular formula is C8H8ClNO3S and its molecular weight is 233.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3.80 g (15.3 mmol) methyl 2-[(5-chloro-thiophene-2-carbonyl)-amino]-propionate are suspended in 15.5 ml (15.5 mmol) 1-molar aqueous sodium hydroxide solution, combined with 15 ml of ethanol and then stirred for 4 hours at ambient temperature. After evaporation i. vac. the residue is combined with ice water, extracted with diethyl ether, the aqueous phase is poured into anice/acetic acid mixture and the resulting precipitate is suction filtered. After washing with water the precipitate is dried at 60° C.